Cas no 70572-94-0 ((9cis,13cis)-(10,11-~3~H_2_)retinoic acid)

(9cis,13cis)-(10,11-~3~H_2_)retinoic acid structure
70572-94-0 structure
Product Name:(9cis,13cis)-(10,11-~3~H_2_)retinoic acid
CAS No:70572-94-0
MF:C20H28O2
MW:304.451344966888
CID:1744644
PubChem ID:6913131
Update Time:2025-04-21

(9cis,13cis)-(10,11-~3~H_2_)retinoic acid Chemical and Physical Properties

Names and Identifiers

    • (9cis,13cis)-(10,11-~3~H_2_)retinoic acid
    • (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)-5,6-ditritionona-2,4,6,8-tetraenoic acid
    • Retinoic-10,11-t2 acid
    • 70572-94-0
    • all-trans-(10,11-3H2)-Retinoic acid
    • Inchi: 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-/i6T,8T
    • InChI Key: SHGAZHPCJJPHSC-MPXVDDKCSA-N
    • SMILES: OC(/C=C(/C)\C=C(/[3H])\C(\[3H])=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

  • Exact Mass: 304.225378631g/mol
  • Monoisotopic Mass: 304.225378631g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 37.3Ų
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